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Compound of Interest

Compound Name: 3-Bromo-2,5-dimethylpyridine

Cat. No.: B107869 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical overview of 3-Bromo-2,5-dimethylpyridine, a

halogenated pyridine derivative. The information presented is intended to support research and

development activities by providing key chemical data.

Core Chemical Properties
3-Bromo-2,5-dimethylpyridine, also known as 3-Bromo-2,5-lutidine, is a chemical compound

with the CAS number 17117-19-0.[1][2] Its fundamental properties are summarized in the table

below.

Parameter Value Reference

Molecular Formula C7H8BrN [3]

Molecular Weight 186.049 g/mol [3]

IUPAC Name 3-bromo-2,5-dimethylpyridine

Synonyms 3-Bromo-2,5-lutidine [2]

CAS Number 17117-19-0 [1][2]
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As a substituted pyridine, 3-Bromo-2,5-dimethylpyridine primarily serves as a building block

or intermediate in organic synthesis. Pyridine rings are a common scaffold in medicinal

chemistry, and halogenated derivatives such as this compound are versatile precursors for

introducing further functional groups through various coupling reactions.

Due to the nature of this compound as a chemical intermediate, it is not associated with

specific biological signaling pathways or complex experimental workflows in the way a bioactive

molecule or drug candidate would be. Therefore, diagrams representing such concepts are not

applicable. The experimental protocols involving this compound would be specific to the

synthetic routes it is being used in, which are highly varied and context-dependent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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